
what is 2-Undecanone natural sources

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Undecanone

CAS No.: 112-12-9

Cat. No.: S560417

Get Quote

Natural Sources of 2-Undecanone

This compound is sourced from both the plant kingdom and through microbial biosynthesis.

Plant Sources 2-Undecanone occurs naturally in several plants, often as a component of their essential oils

[1] [2]:

Source Type Specific Examples

Essential Oils Rue oil (Ruta graveolens), Palm kernel oil, Soya bean oil [1] [2]

Fruits &
Vegetables

Bananas, cloves, ginger, guava, strawberries, wild-grown tomatoes, raspberry,
blackberry, peach, black currant buds [1] [2]

Leafy
Vegetables

Houttuynia cordata [1]

Microbial Synthesis Several bacteria naturally produce 2-undecanone as a volatile organic compound

(VOC), which can act as a biocontrol agent against plant pathogens [3]:
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Bacterial Strain Context of Production Associated Function

Paenibacillus polymyxa KM2501-1 Fermentation broth [4] Nematicidal and
repellent activity

Pseudomonas chlororaphis subsp.
aureofaciens SPS-41

Rhizosphere of sweet potato;
identified via VOC analysis [3]

Antifungal activity

Quantitative Data and Biological Activity

The following table summarizes key experimental data on the biological activities of 2-undecanone from

recent research:

Organism
Activity
Type

Effective
Concentration /
Key Finding

Experimental Context Citation

Caenorhabditis
elegans

Repellent 1-5 mg/mL Triggers repellent behavior via
AWB olfactory neurons [4]

Caenorhabditis
elegans

Nematicidal 0.06-0.08 mg/mL Induces lysosomal rupture
and cell necrosis [4]

Meloidogyne
incognita (root-knot

nematode)

Nematicidal EC50/1d = 20.6
μg/mL

In vitro juvenile paralysis
assay [5]

Meloidogyne
javanica (root-knot
nematode)

Nematicidal EC50/1d = 22.5

μg/mL

In vitro juvenile paralysis

assay [5]

Fungal Pathogens Antifungal Identified as a major
VOC

Part of a blend of volatiles
from Pseudomonas
chlororaphis with strong
antifungal activity [3]
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Experimental Insights into Mechanism of Action

Research using C. elegans as a model organism has revealed a dual-action mechanism for 2-undecanone.

Repellent Signaling Pathway The repellent effect is mediated by the nematode's olfactory system [4]. The

following diagram illustrates the signaling pathway:
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Repellent signaling pathway of 2-undecanone in C. elegans.

Nematicidal Mechanism via Lysosomal Disruption The contact-killing effect occurs through a cascade of

cellular events leading to necrosis [4]:
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Cellular Entry and Initial Interaction: The compound enters the nematode via the digestive system

and is understood to interact with two key lysosomal proteins: Hsp70 A (a molecular chaperone) and
V-ATPase A (a subunit of the proton pump responsible for lysosomal acidity) [4].

Induction of Lysosomal Membrane Permeabilization (LMP): This interaction disrupts the function
of acid sphingomyelinase (ASM), leading to altered sphingomyelin metabolism. The result is a

decrease in ceramides and an accumulation of sphingomyelin, which compromises lysosomal
membrane integrity [4].

Calcium Release and Cathepsin Activation: The ruptured lysosomes release calcium into the
cytoplasm, causing a dangerous increase in cytoplasmic calcium levels. This calcium surge activates

cathepsin proteases (such as ASP-3 and ASP-4), which are normally contained within the lysosome
[4].

Execution of Necrotic Cell Death: The released cathepsins promote mitochondrial damage, leading
to caspase-dependent apoptosis and ultimately necrotic cell death in the nematode [4].

Research Applications and Protocols

Key Experimental Workflow for Nematicidal Activity Evaluation The following diagram outlines a

standard protocol for assessing the nematicidal effects of 2-undecanone, based on studies of M. incognita

and C. elegans [5] [4]:
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1. Prepare Test Solutions
(Stock in DMSO, then water)

2. Expose Nematodes
(J2 larvae or C. elegans)

to 2-Undecanone

3. Assess Mortality & Paralysis
(After 24h exposure)

4. Wash Nematodes
(Fresh water)

5a. Ultrastructural Analysis
(SEM/TEM)

5b. Cell Death Assays
(LysoTracker, Fluo-4 AM)

5c. Chemotaxis Assay
(Repellent behavior)

Click to download full resolution via product page

General workflow for evaluating nematicidal activity of 2-undecanone.

Detailed In Vitro Protocol for Nematode Paralysis Assay This protocol is adapted from methods used to

evaluate 2-undecanone against root-knot nematodes (Meloidogyne spp.) [5]:

Test Compound Preparation: Prepare a stock solution of 2-undecanone in dimethylsulfoxide

(DMSO). Further dilute this stock with water to create treatment concentrations (e.g., 20 μg/mL and
500 μg/mL) in microcentrifuge tubes [5].

Nematode Suspension: Extract freshly hatched second-stage juveniles (J2) of M. incognita from
infected plant roots. Prepare a suspension containing approximately 100 J2s [5].

Exposure: Mix the nematode suspension with the treatment solution in a 1:1 (v/v) ratio. Include
controls treated with distilled water and 1% DMSO in water [5].

Incubation: Maintain the tubes in the dark at 20°C for 24 hours [5].
Data Collection: After the exposure period, wash the nematodes and assess paralysis under a

microscope. Nematodes that do not move upon prodding with a fine needle are considered
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paralyzed. Calculate the effective concentration that paralyzes 50% of the population (EC50/1d) [5].

Conclusion

2-Undecanone is a versatile natural compound with a well-documented dual-action mechanism. Its presence

in various plants and production by specific bacteria highlight its ecological role in defense. For research and

development professionals, its defined repellent and nematicidal pathways, particularly the targeting of

Hsp70 A and V-ATPase A leading to lysosomal disruption, offer promising avenues for developing novel

biocontrol agents and pharmaceuticals.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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